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Introduction: The Challenge of Aflatoxin G1
Detection

Aflatoxin G1 (AFG1), a potent mycotoxin produced by Aspergillus species, poses a significant
threat to food safety and public health.[1][2] Classified as a Group 1 carcinogen by the
International Agency for Research on Cancer (IARC), its presence in food and feed
commodities is strictly regulated worldwide.[2] The analysis of AFGL1 is particularly challenging
in complex matrices such as cereals, nuts, and spices due to the presence of interfering
compounds that can compromise analytical accuracy.[3] Traditional extraction methods are
often laborious, time-consuming, and require large volumes of hazardous organic solvents.[1]

[4]

The advent of the QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology
has revolutionized mycotoxin analysis.[1][5] This approach, originally developed for pesticide
residue analysis, offers a streamlined and efficient alternative for the extraction and cleanup of
a wide range of analytes from complex samples.[1][5] This document provides a detailed guide
to the application of QUEChERS for the extraction of Aflatoxin G1, tailored for researchers,
scientists, and professionals in drug development and food safety.
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The QUEChERS Principle: A Paradigm Shift in
Sample Preparation

The QUEChERS method is a two-step process that combines extraction and cleanup into a
simple and rapid workflow.[6] The core principle lies in the partitioning of the analyte of interest
between an organic solvent (typically acetonitrile) and an aqueous phase, facilitated by the
addition of salts.[7] A subsequent dispersive solid-phase extraction (d-SPE) step is employed
for cleanup, where specific sorbents are used to remove interfering matrix components.[6][8]

Why QUEChERS for Aflatoxin G17?

e High Recovery and Reproducibility: The method consistently yields high recovery rates for
aflatoxins, including AFG1, from various complex matrices.[4][9]

» Efficiency and Speed: QUEChERS significantly reduces sample preparation time compared
to traditional methods, enabling higher sample throughput.[6]

e Reduced Solvent Consumption: The methodology utilizes smaller volumes of organic
solvents, making it a more environmentally friendly and cost-effective option.[6][10]

o Versatility: The QUEChERS protocol can be adapted for the simultaneous extraction of
multiple mycotoxins.[5][8][9]

The effectiveness of the QUEChERS method for mycotoxin analysis has been demonstrated in
numerous studies, with successful applications in diverse matrices such as maize, sorghum,
pistachios, and plant-based milk.[5][8][10]

Visualizing the QUEChERS Workflow for Aflatoxin
G1

The following diagram illustrates the key steps involved in the QUEChERS extraction and
cleanup process for Aflatoxin G1 analysis.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8510078/
https://www.researchgate.net/publication/289843085_Determination_of_aflatoxins_M1_M2_B1_B2_G1_and_G2_in_peanut_by_modified_QuEChERS_method_and_ultra-high_performance_liquid_chromatography-tandem_mass_spectrometry
https://pmc.ncbi.nlm.nih.gov/articles/PMC8510078/
https://www.researchgate.net/publication/354819057_Development_and_Validation_of_QuEChERS_Followed_by_UHPLC-ToF-MS_Method_for_Determination_of_Multi-Mycotoxins_in_Pistachio_Nuts
https://www.benchchem.com/product/b073636/docs?utm_src=pdf-body#application-notes-and-protocols-quechers-extraction-for-aflatoxin-g1-in-complex-matrices
https://www.researchgate.net/publication/307660763_Analysis_of_aflatoxins_B1_and_G1_in_maize_by_quechers
https://pubs.acs.org/doi/10.1021/acs.jafc.9b07491
https://pmc.ncbi.nlm.nih.gov/articles/PMC8510078/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8510078/
https://brill.com/view/journals/wmj/14/3/article-p339_339.xml
https://www.frontiersin.org/journals/fungal-biology/articles/10.3389/ffunb.2023.1141427/full
https://www.researchgate.net/publication/354819057_Development_and_Validation_of_QuEChERS_Followed_by_UHPLC-ToF-MS_Method_for_Determination_of_Multi-Mycotoxins_in_Pistachio_Nuts
https://pubs.acs.org/doi/10.1021/acs.jafc.9b07491
https://www.frontiersin.org/journals/fungal-biology/articles/10.3389/ffunb.2023.1141427/full
https://www.researchgate.net/publication/354819057_Development_and_Validation_of_QuEChERS_Followed_by_UHPLC-ToF-MS_Method_for_Determination_of_Multi-Mycotoxins_in_Pistachio_Nuts
https://brill.com/view/journals/wmj/14/3/article-p339_339.xml
https://www.benchchem.com/product/b073636/docs?utm_src=pdf-body#application-notes-and-protocols-quechers-extraction-for-aflatoxin-g1-in-complex-matrices
https://www.benchchem.com/product/b073636/docs?utm_src=pdf-body#application-notes-and-protocols-quechers-extraction-for-aflatoxin-g1-in-complex-matrices
https://www.benchchem.com/product/b073636/docs?utm_src=pdf-body#application-notes-and-protocols-quechers-extraction-for-aflatoxin-g1-in-complex-matrices
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073636?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: QUEChERS workflow for Aflatoxin G1 extraction.

Detailed Protocol for QUEChERS EXxtraction of
Aflatoxin G1

This protocol is a general guideline and may require optimization depending on the specific
matrix and analytical instrumentation.

Materials and Reagents

e Solvents: Acetonitrile (ACN), HPLC grade; Water, ultrapure.

e QUEChERS Extraction Salts: Magnesium sulfate (anhydrous MgS0Oa4), Sodium chloride
(NaCl), Sodium citrate tribasic dihydrate, Sodium citrate dibasic sesquihydrate. Pre-
packaged salt mixtures are commercially available and recommended for convenience and
consistency.

e d-SPE Cleanup Sorbents: Primary secondary amine (PSA), C18 (octadecylsilane), and
anhydrous MgSOa. Pre-packaged d-SPE tubes are recommended.

o Equipment: High-speed blender or homogenizer, centrifuge capable of 24000 x g, vortex
mixer, 50 mL and 15 mL polypropylene centrifuge tubes.

Step-by-Step Procedure
Part 1. Sample Extraction

o Sample Homogenization: A representative sample of the matrix (e.g., 10-20 g) must be finely
ground and homogenized to ensure uniformity.[3] This is a critical step as mycotoxins are
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often heterogeneously distributed within a sample lot.[3]

» Weighing: Accurately weigh 5 g (= 0.05 g) of the homogenized sample into a 50 mL
polypropylene centrifuge tube.

e Solvent Addition: Add 10 mL of 1% acetic acid in acetonitrile to the tube. The addition of a
small amount of acid can improve the extraction efficiency for certain mycotoxins.

o Hydration (for dry samples): For dry matrices like cereals and spices, add 10 mL of ultrapure
water and vortex for 1 minute. Allow the sample to hydrate for 30 minutes.

o Salt Addition: Add the pre-packaged QUEChERS extraction salt mixture to the tube. The salts
induce phase separation between the aqueous and organic layers and help to drive the
aflatoxins into the acetonitrile layer.

o Extraction: Immediately cap the tube tightly and vortex vigorously for 1 minute. This ensures
thorough mixing of the sample, solvent, and salts.

o Centrifugation: Centrifuge the tube at 24000 x g for 5 minutes. This will result in a clear
separation of the upper acetonitrile layer (containing the aflatoxins) from the solid matrix and
aqueous layer.

Part 2. Dispersive SPE (d-SPE) Cleanup

o Supernatant Transfer: Carefully transfer a 1 mL aliquot of the upper acetonitrile extract into a
2 mL d-SPE cleanup tube containing PSA, C18, and anhydrous MgSOea.

o PSA (Primary Secondary Amine): Removes polar matrix components such as organic
acids, sugars, and some fatty acids.

o C18 (Octadecylsilane): Removes non-polar interferences like lipids and sterols.
o MgSOa4: Removes any remaining water from the extract.

e Cleanup: Cap the d-SPE tube and vortex for 30 seconds to ensure the extract is well-mixed
with the sorbents.

o Centrifugation: Centrifuge the d-SPE tube at 24000 x g for 5 minutes.
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» Final Extract: The resulting supernatant is the cleaned extract. Carefully transfer an aliquot

into an autosampler vial for analysis.

Method Validation and Performance

A robust analytical method requires thorough validation to ensure its accuracy, precision, and
reliability. Key validation parameters for the QUEChERS-based analysis of Aflatoxin G1 are

summarized below.
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Validation Parameter

Typical Performance

Rationale

Linearity (R?)

>0.99

Demonstrates a direct
proportional relationship
between analyte concentration
and instrument response over

a defined range.[6][9]

Recovery (%)

70 - 120%

Indicates the efficiency of the
extraction process. Acceptable
ranges are often defined by

regulatory bodies.[4][9]

Repeatability (RSDr %)

< 15%

Measures the precision of the
method under the same
operating conditions over a

short interval of time.[9]

Reproducibility (RSDR %)

< 20%

Assesses the precision of the
method between different
laboratories or on different
days.[9]

Limit of Detection (LOD)

Matrix Dependent (typically low
Hg/kg)

The lowest concentration of
the analyte that can be reliably
detected.[4]

Limit of Quantification (LOQ)

Matrix Dependent (typically low
Ha/kg)

The lowest concentration of
the analyte that can be
quantitatively determined with
acceptable precision and

accuracy.[4]

Note: The specific values for LOD and LOQ will depend on the sensitivity of the analytical
instrument (e.g., LC-MS/MS or HPLC-FLD).

Troubleshooting and Expert Insights

e Low Recovery:
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o Inadequate Homogenization: Ensure the initial sample is finely and uniformly ground.

o Insufficient Vortexing: Vigorous and immediate vortexing after salt addition is crucial for
proper extraction.

o Matrix Effects: For highly complex matrices, further optimization of the d-SPE cleanup step
may be necessary, such as adjusting the type or amount of sorbents.

o Matrix Interference:

o High Lipid Content: For matrices with high-fat content (e.g., peanuts), a modified
QUEChERS approach with an initial hexane wash can be employed to remove lipids.[7]
Alternatively, d-SPE tubes with a higher C18 content can be used.

o Pigmented Matrices: For highly pigmented samples, additional cleanup sorbents like
graphitized carbon black (GCB) may be considered, but caution is advised as it can also
adsorb planar analytes like aflatoxins.

e pH Considerations: The pH of the extraction solvent can influence the recovery of aflatoxins.
While a slightly acidic condition (e.g., 1% acetic acid in acetonitrile) is generally effective,
optimization may be required for specific matrices.[6]

Conclusion

The QUEChERS methodology provides a powerful and efficient tool for the extraction of
Aflatoxin G1 from complex matrices. Its simplicity, speed, and reduced environmental impact
make it an ideal choice for high-throughput laboratories in the food safety and pharmaceutical
sectors. By understanding the principles behind the method and following a validated protocol,
researchers can achieve reliable and accurate quantification of this critical mycotoxin,
contributing to the overall safety of the food supply.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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